2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid

• IUPAC Name: 2-(3-chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid
• InChI: InChI=1S/C11H10ClF3O2/c1-6(11(13,14)15)9(10(16)17)7-3-2-4-8(12)5-7/h2-6,9H,1H3,(H,16,17)
• InChI Key: VLXPUITZHHYUAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC(=CC=C1)Cl)C(=O)O)C(F)(F)F
• Molecular Formula: C11H10ClF3O2
• Molecular Weight: 266.64 g/mol

Description

2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid, also known as TCPTB, is a synthetic compound that belongs to the family of perfluorinated carboxylic acids. TCPTB has been widely used in scientific research as a tool to study the biochemical and physiological effects of perfluorinated compounds.

Mechanism of Action

The mechanism of action of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid is not fully understood. However, it is believed that 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid acts as an agonist of peroxisome proliferator-activated receptor alpha (PPARα). PPARα is a transcription factor that plays a key role in the regulation of lipid metabolism and inflammation. Activation of PPARα by 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid leads to the upregulation of genes involved in lipid metabolism and the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects:
2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of genes involved in lipid metabolism, such as fatty acid oxidation and triglyceride synthesis. 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has also been shown to decrease the expression of genes involved in inflammation, such as cytokines and chemokines. In addition, 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has been shown to reduce liver fat accumulation and improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid in lab experiments is that it is a well-characterized compound with a known mechanism of action. This allows researchers to study the effects of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid on specific pathways and to compare the effects of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid with other perfluorinated compounds. However, one of the limitations of using 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid is that it is a synthetic compound and may not fully represent the effects of naturally occurring perfluorinated compounds.

Future Directions

There are several future directions for research on 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid. One area of research is to study the long-term effects of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid exposure on animal and human health. Another area of research is to study the effects of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid on different tissues and organs, such as the brain and the reproductive system. Finally, there is a need for further research on the metabolism and elimination of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid and other perfluorinated compounds in animals and humans.
Conclusion:
In conclusion, 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid is a synthetic compound that has been widely used in scientific research as a tool to study the biochemical and physiological effects of perfluorinated compounds. 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has a known mechanism of action and has been shown to have a number of biochemical and physiological effects. While there are limitations to using 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid in lab experiments, it remains a valuable tool for studying the effects of perfluorinated compounds. Further research is needed to fully understand the effects of 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid on animal and human health, as well as its metabolism and elimination.

Synthesis Methods

2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid is synthesized by the reaction of 3-chlorobenzotrifluoride with 3-methyl-2-butanol in the presence of a catalyst. The reaction is carried out under reflux conditions in an inert atmosphere. The resulting product is then purified by column chromatography to obtain pure 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid.

Scientific Research Applications

2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has been widely used in scientific research as a tool to study the biochemical and physiological effects of perfluorinated compounds. It has been used as a reference compound in the analysis of perfluorinated compounds in environmental samples. 2-(3-Chlorophenyl)-4,4,4-trifluoro-3-methylbutanoic acid has also been used to study the metabolism and elimination of perfluorinated compounds in animals and humans.